Tetradecyl hydrogen sulfate (ester)

Catalog No.
S565120
CAS No.
300-52-7
M.F
C14H30O4S
M. Wt
294.45 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetradecyl hydrogen sulfate (ester)

CAS Number

300-52-7

Product Name

Tetradecyl hydrogen sulfate (ester)

IUPAC Name

(7-ethyl-2-methylundecan-4-yl) hydrogen sulfate

Molecular Formula

C14H30O4S

Molecular Weight

294.45 g/mol

InChI

InChI=1S/C14H30O4S/c1-5-7-8-13(6-2)9-10-14(11-12(3)4)18-19(15,16)17/h12-14H,5-11H2,1-4H3,(H,15,16,17)

InChI Key

GROJOWHVXQYQGN-UHFFFAOYSA-N

SMILES

CCCCC(CC)CCC(CC(C)C)OS(=O)(=O)O

Canonical SMILES

CCCCC(CC)CCC(CC(C)C)OS(=O)(=O)O

Tetradecyl sulfonic acid is an alkyl sulfate that is the mono-7-ethyl-2-methylundecan-4-yl ester of sulfuric acid. It is a conjugate base of a tetradecyl sulfate.
Sodium tetradecyl sulfate is an anionic surface-active agent which is used for its wetting properties in the industry and is also used in medicine as a blood vessel irritant and sclerosing agent for hemorrhoids and varicose veins. Sodium tetradecyl sulfate has been widely used since the 1950s, and in 1978 the first successful report of injecting a 1% solution into spider angiomas in 144 patients was made. Also noted was an unspecified number of episodes of epidermal necrosis without significant long-term effects and a 30% incidence of post-sclerosis pigmentation that resolved within a few months.

Tetradecyl hydrogen sulfate (ester) is an anionic surfactant primarily used in medical applications as a sclerosing agent for treating small uncomplicated varicose veins. It is also known by its brand name, Sotradecol. The compound has a chemical formula of C14H30O4SC_{14}H_{30}O_{4}S and is characterized by its surfactant properties, which allow it to interact effectively with biological membranes and tissues. This compound has been utilized in clinical settings since the 1950s and has a proven track record in inducing venous occlusion through its irritative effects on vascular endothelium .

, primarily involving hydrolysis and esterification. The hydrolysis of this compound can lead to the formation of tetradecanol and sulfuric acid derivatives. Additionally, it can react with various alcohols to form esters, which are essential for its application as a surfactant. The compound's reactivity is influenced by the structure of the alkyl chain and the presence of functional groups that can interact with water or other solvents .

Tetradecyl hydrogen sulfate (ester) can be synthesized through the esterification of tetradecanol with concentrated sulfuric acid. This process involves heating the alcohol with sulfuric acid under controlled conditions to facilitate the formation of the ester bond while minimizing side reactions. The reaction typically requires careful temperature management and may involve subsequent purification steps to isolate the desired product .

The primary applications of tetradecyl hydrogen sulfate (ester) include:

  • Sclerotherapy: Used for treating varicose veins by inducing localized inflammation and thrombosis.
  • Industrial Surfactant: Employed in various industrial processes due to its surface-active properties.
  • Research: Utilized in studies related to vascular biology and pharmacology due to its effects on endothelial cells .

Interaction studies have shown that tetradecyl hydrogen sulfate (ester) can affect the pharmacokinetics of other drugs. For instance, it may decrease the excretion rate of certain medications like doripenem, potentially leading to increased serum levels and prolonged effects of those drugs. Understanding these interactions is crucial for optimizing therapeutic regimens involving this compound .

Several compounds share structural similarities with tetradecyl hydrogen sulfate (ester), including sodium tetradecyl sulfate and other alkyl sulfates. Here’s a comparison highlighting their uniqueness:

CompoundChemical FormulaPrimary UseUnique Features
Tetradecyl hydrogen sulfateC14H30O4SC_{14}H_{30}O_{4}SSclerosing agentUsed specifically for varicose veins treatment
Sodium tetradecyl sulfateC14H29NaO4SC_{14}H_{29}NaO_{4}SSclerotherapyAnionic surfactant with broader industrial uses
Sodium lauryl sulfateC12H25NaO4SC_{12}H_{25}NaO_{4}SCleansing agentCommonly used in personal care products
Cetyl alcohol sulfateC16H33NaO4SC_{16}H_{33}NaO_{4}SEmulsifier in cosmeticsHigher carbon chain length, used in creams

Tetradecyl hydrogen sulfate (ester) stands out due to its specific application in medical sclerotherapy, whereas other compounds may serve broader roles as surfactants or emulsifiers across various industries .

Acid-Catalyzed Esterification of Tetradecanol with Sulfuric Acid

The direct esterification of tetradecanol with sulfuric acid represents the most conventional approach for synthesizing tetradecyl hydrogen sulfate ester [6] [17]. This Fischer esterification reaction proceeds through a well-established mechanism involving protonation-addition-deprotonation-protonation-elimination-deprotonation steps [17].

The reaction mechanism initiates with the protonation of the carbonyl oxygen by sulfuric acid, creating an oxonium ion that serves as an enhanced electrophile [17]. Subsequently, the hydroxyl group of tetradecanol acts as a nucleophile, attacking the electron-deficient carbon center to form a tetrahedral intermediate [17]. The process continues through proton transfer steps, ultimately resulting in the elimination of water and formation of the desired ester product [17].

Table 1: Acid-Catalyzed Esterification Parameters

ParameterOptimal RangeImpact on Product Quality
Temperature70-160°CControls reaction rate and selectivity
Molar Ratio (H2SO4:Alcohol)1.2-1.6:1Determines yield and purity
Reaction Time2-24 hoursEnsures complete conversion
Water RemovalAzeotropic distillationDrives equilibrium forward

The reaction is inherently reversible, requiring strategic manipulation of reaction conditions to achieve high yields [13] [17]. The equilibrium can be driven toward ester formation through the use of excess alcohol, continuous water removal via Dean-Stark apparatus, or employment of desiccating agents [13] [17]. Industrial implementations typically achieve yields ranging from 70-95% with purities of 90-95% under optimized conditions [9] [20].

Temperature control represents a critical parameter, as elevated temperatures accelerate the reaction rate but may promote undesirable side reactions leading to product degradation [19] [30]. The optimal temperature range of 70-160°C provides a balance between reaction efficiency and product quality [6] [30]. Sulfuric acid concentration must be carefully controlled, as excessive acid can lead to sulfonation reactions rather than the desired esterification [19] [20].

Boron Ester Intermediate Routes for High-Purity Synthesis

The boron ester intermediate methodology represents an advanced synthetic approach that enables the production of tetradecyl hydrogen sulfate ester with exceptional purity levels exceeding 98% [15] [21]. This process involves the initial formation of boron esters followed by their subsequent conversion to sulfate esters through controlled reaction with sulfuric acid [15] [26].

The synthesis commences with the preparation of boron esters by combining one mole of boric acid with three moles of tetradecanol at elevated temperatures of 130°C [15]. The reaction mixture is heated until stoichiometric water release occurs, specifically three moles of water per mole of boric acid [15]. Toluene addition facilitates water removal through azeotropic distillation, completing the boron ester formation within approximately two hours [15] [21].

Table 2: Boron Ester Synthesis Conditions

Synthesis StageTemperature (°C)DurationMolar RatioPurity Achieved (%)
Boron Ester Formation1302 hours1:3 (Boric acid:Alcohol)>95
Sulfuric Acid Treatment0-9024-26 hours1.2-1.6:1 (H2SO4:Boron ester)91-99
Product IsolationRoom temperature2-3 hours->98

The subsequent sulfation step involves the dropwise addition of sulfuric acid to the boron ester at 0°C while maintaining vigorous stirring [21]. The molar ratio of sulfuric acid to boron ester is maintained between 1.2-1.6:1 to ensure complete conversion while minimizing over-sulfation [21]. The reaction mixture is stirred at room temperature for 2-3 hours, followed by heating at 60-90°C for 24 hours to achieve complete conversion [21].

This methodology offers several advantages over direct esterification, including enhanced reaction selectivity, reduced side product formation, and superior control over the final product purity [12] [26]. The boron ester intermediate route facilitates the formation of high-purity monoalkyl sulfate esters with minimal isomeric byproducts [15] [21]. The process enables the production of alkyl sulfates with carbon chain lengths ranging from C1 to C22 with consistently high purities [21].

Industrial-Scale Production Optimization Strategies

Industrial production of tetradecyl hydrogen sulfate ester requires comprehensive optimization strategies that address reaction kinetics, mass transfer limitations, and process economics [10] [19] [22]. The sulfur trioxide-air process represents the predominant industrial methodology for large-scale alkyl sulfate production due to its adaptability, safety profile, and economic advantages [19] [23].

The industrial process employs falling film reactors where liquid tetradecanol flows down the reactor walls while sulfur trioxide-containing gas mixture flows countercurrently through the reactor center [19] [23]. This configuration maximizes interfacial contact area and promotes efficient mass transfer between the gas and liquid phases [19]. The sulfur trioxide concentration in the gas stream typically ranges from 5-8% to optimize reaction efficiency while maintaining manageable exothermic heat release [19].

Table 3: Industrial Process Optimization Parameters

Process VariableOptimal RangeControl StrategyQuality Impact
SO3 Concentration5-8% in airGas flow monitoringActive matter content
Reactor Temperature25-90°CHeat exchange controlColor and purity
Residence Time30-120 secondsFlow rate adjustmentConversion efficiency
Mole Ratio (SO3:Alcohol)1.0-1.1:1Stoichiometric controlMinimize over-sulfation

Temperature management constitutes a critical aspect of industrial process control, as the sulfation reaction is highly exothermic with heat release values of 150-170 kilojoules per mole [19]. Uncontrolled temperature increases can lead to product degradation, increased coloration, and formation of undesirable byproducts [19] [23]. Industrial reactors incorporate sophisticated heat exchange systems to maintain optimal temperature profiles along the reactor length [19].

The aging or digestion step following the primary sulfation reaction plays a crucial role in achieving high product quality [19] [23]. This step, conducted at controlled temperatures between 80-120°C for extended periods, allows for the completion of intermediate reactions and minimization of residual unreacted materials [19]. The aging process is particularly important for achieving the desired active matter content and reducing unsulfated material levels [19].

Process monitoring and control systems in industrial facilities employ real-time analysis of key parameters including active matter content, acid value, color specification, and unsulfated material levels [19] [22]. These analytical measurements enable continuous process optimization and ensure consistent product quality across production batches [22] [23].

Purification Techniques and Crystallization Protocols

The purification of tetradecyl hydrogen sulfate ester requires specialized techniques that address the compound's amphiphilic nature and thermal sensitivity [22] [24] [31]. Multiple purification methodologies have been developed to achieve pharmaceutical-grade purity levels while maintaining product stability [18] [24].

Spray drying represents the predominant industrial purification technique for converting aqueous alkyl sulfate solutions into high-quality powder products [22]. The process involves atomizing aqueous solutions containing 20-50% solids content through pressure nozzles operating at 2.5-5.0 megapascals into a drying tower [22]. Hot inert gas, typically nitrogen at inlet temperatures of 100-180°C, provides the driving force for water evaporation [22].

Table 4: Purification Method Comparison

Purification MethodOperating ConditionsProduct FormPurity Achieved (%)Bulk Density (g/L)
Spray Drying100-180°C inlet, 2.5-5 MPaPowder95-98>300
Freeze Drying-30 to -5°C, 37-38 hoursCrystal>98-
Crystallization (Water)Room temperatureCrystalline solid95-97-
Crystallization (Water-Ethanol)Room temperature + ethanolEnhanced crystals>98-

Freeze drying techniques have been successfully implemented for producing high-purity crystalline forms of tetradecyl hydrogen sulfate ester [24]. The process involves dissolving the crude product in purified water at room temperature, followed by filtration through 0.45-micrometer microporous membranes [24]. The filtered solution is then freeze-dried at temperatures ranging from -30 to -5°C for 37-38 hours to obtain crystalline products with purities exceeding 98% [24].

Crystallization from mixed solvent systems, particularly water-ethanol combinations, provides enhanced crystal quality and morphology control [24] [31]. The addition of ethanol to aqueous solutions at specific ratios promotes the formation of well-defined crystal structures with improved handling characteristics [24]. This approach has demonstrated effectiveness in producing crystals with concentrated size distributions and enhanced stability profiles [31].

Column chromatography using sulfate-specific resins offers an alternative purification approach for achieving ultra-high purity levels [25]. Cellufine sulfate resins, functionalized with low surface density sulfate esters, provide selective separation capabilities for sulfate-containing compounds [25]. The chromatographic process employs water as the mobile phase with flow rates of 30 centimeters per hour to achieve optimal separation efficiency [25].

The selection of appropriate purification methodology depends on the intended application, required purity level, and economic considerations [22] [24]. Spray drying remains the preferred choice for large-scale industrial production due to its continuous operation capability and production of free-flowing powder products [22]. Freeze drying and crystallization techniques are typically reserved for pharmaceutical applications requiring the highest purity standards [24] [31].

XLogP3

5.1

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

294.18648061 g/mol

Monoisotopic Mass

294.18648061 g/mol

Heavy Atom Count

19

Melting Point

199

UNII

6326W0DRHY

Drug Indication

Sotradecol (sodium tetradecyl sulfate injection) is indicated in the treatment of small, uncomplicated varicose veins of the legs showing simple dilation, with competent valves. Sodium tetradecyl sulfate has been designated as an orphan drug by the FDA for the treatment of gastrointestinal bleeding due to esophageal varices.

Mechanism of Action

When injected directly into a vein, sodium tetradecyl sulfate causes intimal inflammation and venous thrombus formation, which then results in occlusion of the vein. Following this sequence of events, fibrous tissue forms and causes partial to complete obliteration of the vein, which may be temporary or permanent. An important role of this drug, as well as other sclerosing agents, is to control active hemorrhage and encourage hemostasis. This may be due to the esophageal and vascular smooth muscle spasm induced by the sclerosing agent. During acute and active bleeding, the sodium tetradecyl sulfate injected directly into the esophageal varices may dissipate rapidly, as the varices have a much higher blood volume/flow rate and no functioning valves. The mechanical compression effect of submucosal edema, created by the injection of sclerosing agents, may also be responsible for acute hemostasis.

Other CAS

300-52-7

Absorption Distribution and Excretion

After an intravenously administered radiolabelled dose, 70% of the drug was recovered in the urine of rats within 24 hours post-dosing. At the end of the 72 hour post-dose period, 73.5% of the radiolabel had been recovered from the urine and 18.2% recovered from the faeces.
In humans, a large proportion (75%) of an injected dose of radiolabelled 3% sodium tetradecyl sulfate rapidly disappeared from the empty varicose vein injection site into communicating blood vessels with rapid entry into the deep veins of the calf. In rats, at 72 hours after intravenous dosing of radiolabelled sodium tetradecyl sulfate, tissue levels of radiolabelled matter found in sample tissues (liver, kidney, lipid and skeletal muscle) were measured as very low. Although there was some evidence of radiolabel associated with the injection site, the levels were negligible.

Wikipedia

Tetradecyl hydrogen sulfate (ester)
SOTRADECOL- tetradecyl hydrogen sulfate (ester) injection, solution
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Evaluation of sodium tetradecyl sulfate and polidocanol as sclerosants for leg telangiectasia based on histological evaluation with clinical correlation
Anaphylactoid Reaction After the Use of Sodium Tetradecyl Sulfate: A Case Report
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